(2S)-2-(3-aminopropanoylamino)-3-[4-[bis(2-chloroethyl)amino]phenyl]pr opanoic acid
(2S)-2-(3-aminopropanoylamino)-3-[4-[bis(2-chloroethyl)amino]phenyl]pr opanoic acid
Brand Name:
Vulcanchem
CAS No.:
112710-37-9
VCID:
VC0040703
InChI:
InChI=1S/C16H23Cl2N3O3/c17-6-9-21(10-7-18)13-3-1-12(2-4-13)11-14(16(23)24)20-15(22)5-8-19/h1-4,14H,5-11,19H2,(H,20,22)(H,23,24)/t14-/m0/s1
SMILES:
C1=CC(=CC=C1CC(C(=O)O)NC(=O)CCN)N(CCCl)CCCl
Molecular Formula:
C16H23Cl2N3O3
Molecular Weight:
376.3 g/mol
(2S)-2-(3-aminopropanoylamino)-3-[4-[bis(2-chloroethyl)amino]phenyl]pr opanoic acid
CAS No.: 112710-37-9
Main Products
VCID: VC0040703
Molecular Formula: C16H23Cl2N3O3
Molecular Weight: 376.3 g/mol
![(2S)-2-(3-aminopropanoylamino)-3-[4-[bis(2-chloroethyl)amino]phenyl]pr opanoic acid - 112710-37-9](/images/no_structure.jpg)
| CAS No. | 112710-37-9 |
|---|---|
| Product Name | (2S)-2-(3-aminopropanoylamino)-3-[4-[bis(2-chloroethyl)amino]phenyl]pr opanoic acid |
| Molecular Formula | C16H23Cl2N3O3 |
| Molecular Weight | 376.3 g/mol |
| IUPAC Name | (2S)-2-(3-aminopropanoylamino)-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C16H23Cl2N3O3/c17-6-9-21(10-7-18)13-3-1-12(2-4-13)11-14(16(23)24)20-15(22)5-8-19/h1-4,14H,5-11,19H2,(H,20,22)(H,23,24)/t14-/m0/s1 |
| Standard InChIKey | LORKXDSAKCGGGI-AWEZNQCLSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@@H](C(=O)O)NC(=O)CCN)N(CCCl)CCCl |
| SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)CCN)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)CCN)N(CCCl)CCCl |
| Synonyms | eta-alanylmelphalan melphalan, beta-alanyl- |
| PubChem Compound | 88130 |
| Last Modified | Nov 11 2021 |
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